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Compound of Interest

Compound Name: Mercurobutol

Cat. No.: B1219570 Get Quote

For Immediate Implementation: This document provides essential safety protocols, operational

procedures, and disposal plans for Mercurobutol, a compound that is fatal if swallowed,

inhaled, or in contact with skin, and can cause organ damage through prolonged or repeated

exposure.[1] Strict adherence to these guidelines is critical for ensuring the safety of all

laboratory personnel.

I. Immediate Safety and Personal Protective
Equipment (PPE)
All handling of Mercurobutol must be conducted within a certified chemical fume hood to

minimize inhalation exposure.[1] A comprehensive hazard assessment should be completed

before any new procedure involving this compound. Personal protective equipment is the last

line of defense and must be used consistently and correctly.

Required Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent skin and respiratory contact.
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PPE Category Required Equipment
Specifications & Best
Practices

Respiratory Protection

Full-face Air Purifying

Respirator (APR) or Self-

Contained Breathing

Apparatus (SCBA)

For dusts, a full-face APR with

mercury vapor cartridges and

P100 particulate filters is

required.[2] In situations with

potential for high

concentrations or unknown

exposure levels, a positive-

pressure, full face-piece SCBA

is necessary.[3] Respirator

users must be fit-tested and

trained.

Hand Protection

Double Gloving: Inner and

Outer Chemical-Resistant

Gloves

An inner layer of nitrile gloves

should be worn, with an outer

layer of chemical-resistant

gloves such as Silver Shield®

or Neoprene.[2] Inspect gloves

for any signs of degradation or

puncture before and during

use. Change gloves

immediately if contaminated.

Body Protection

Totally Encapsulated

Chemical- and Vapor-

Protective Suit or Disposable

Coveralls

For significant risk of splash or

aerosol generation, a fully

encapsulated suit is required.

[3] For routine handling of

small quantities, disposable

Tychem® coveralls over a lab

coat are the minimum

requirement.[2][4]

Eye and Face Protection Full-face Respirator or Safety

Goggles with a Face Shield

A full-face respirator provides

integrated eye and face

protection.[4] If using a half-

mask respirator, chemical

splash goggles and a face
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shield are mandatory to protect

against splashes and flying

particles.[4]

Foot Protection

Chemical-Resistant, Steel-Toe

Boots or Shoes with Shoe

Covers

Enclosed, chemical-resistant

footwear is required.[5] For

extensive operations,

disposable, chemical-resistant

shoe covers should be worn

over work shoes.

II. Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for safely handling Mercurobutol in a laboratory

setting.

A. Pre-Operational Checks
Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the

last year.

Assemble all PPE: Before entering the designated handling area, don all required PPE as

specified in the table above.

Prepare Spill Kit: Have a mercury spill kit readily accessible. This should include a mercury

absorbent, waste bags, and forceps.

Designate Waste Containers: Prepare clearly labeled, sealed containers for solid and liquid

Mercurobutol waste.

B. Handling Protocol
Work Within Fume Hood: All manipulations of Mercurobutol must occur at least 6 inches

inside the sash of a certified chemical fume hood.
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Use Disposable Liners: Line the work surface of the fume hood with a disposable, absorbent

liner to contain any potential spills.

Weighing Solid Mercurobutol: If weighing the solid compound, do so on a tared, disposable

weigh boat within the fume hood. Avoid creating dust.[1]

Handling Solutions: When working with solutions, use a syringe or pipette with a fresh,

disposable tip for each transfer. Avoid splashing.

Post-Handling Decontamination: After handling, wipe down the work surface and any

equipment used with a suitable decontamination solution. Dispose of all contaminated

materials (gloves, liners, weigh boats, pipette tips) in the designated hazardous waste

container.

C. Post-Operational Procedures
Doffing PPE: Remove PPE in the designated doffing area, avoiding contact with the outer

contaminated surfaces. Remove gloves last.

Personal Hygiene: Immediately wash hands and face thoroughly with soap and water after

removing PPE.[1] Do not eat, drink, or smoke in the laboratory area.[1]

III. Disposal Plan for Mercurobutol Waste
All Mercurobutol waste is considered hazardous and must be disposed of following

institutional and local regulations.[6]

Waste Segregation: Do not mix Mercurobutol waste with other chemical waste streams.[7]

Solid Waste:

Collect all contaminated solid waste, including gloves, disposable lab coats, weigh boats,

and absorbent paper, in a clearly labeled, leak-proof container.

The container must be sealed and stored in a designated hazardous waste accumulation

area.

Liquid Waste:
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Collect all liquid waste containing Mercurobutol in a compatible, sealed, and clearly

labeled container.

Do not pour any Mercurobutol waste down the drain.[1]

Broken Thermometers/Spills:

In the event of a broken mercury thermometer or a Mercurobutol spill, use a mercury spill

kit to collect all visible mercury beads and contaminated materials.

Place all collected materials in a sealed, labeled container for hazardous waste disposal.

[6]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste.[6]

IV. Chemical and Physical Properties
The following table summarizes key quantitative data for Mercurobutol.

Property Value

CAS Number 129-16-8

Molecular Weight 299.05 g/mol [8]

Melting Point 215 °C (decomposes)[8]

GHS Hazard Statements H300, H310, H330, H373, H410[1]

V. Workflow and Logical Relationships
The following diagram illustrates the critical workflow for safely handling Mercurobutol, from

preparation to disposal.

Caption: Workflow for Safe Handling of Mercurobutol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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